Cas no 2229347-12-8 (3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine
• CAS No: 2229347-12-8
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 6233640
• PubChem ID: 165850945
• Update Time: 2025-09-28

3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine
• 2229347-12-8
• EN300-1959323

• Inchi： 1S/C8H13F2N3/c1-6-3-7(13(2)12-6)4-8(9,10)5-11/h3H,4-5,11H2,1-2H3
• InChI Key： YPAPOTVZNOLYMC-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=CC(C)=NN1C)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine

Introduction to 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine (CAS No. 2229347-12-8)

3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the CAS number 2229347-12-8, belongs to a class of heterocyclic derivatives characterized by its pyrazole core and unique fluorinated side chain. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents targeting various biological pathways.

The molecular structure of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine consists of a pyrazole ring substituted with two methyl groups at the 1 and 3 positions, enhancing its steric hindrance and potential for selective binding interactions. Additionally, the presence of two fluorine atoms at the 2-position of the propanamine moiety introduces electron-withdrawing effects, which can modulate the reactivity and pharmacokinetic properties of the compound. Such structural motifs are increasingly recognized for their ability to enhance binding affinity and metabolic stability, making this compound an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacological properties. Fluorine atoms can significantly influence the bioavailability, lipophilicity, and metabolic stability of drug candidates. The incorporation of fluorine into pharmaceuticals has led to the development of several blockbuster drugs that exhibit improved efficacy and reduced toxicity compared to their non-fluorinated counterparts. 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine exemplifies this trend by combining a well-studied heterocyclic scaffold with fluorine atoms to potentially enhance its therapeutic profile.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. Inhibiting specific kinases has emerged as a highly effective strategy for treating these conditions. The pyrazole moiety in 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine is known to be a privileged scaffold in kinase inhibition due to its ability to bind to the ATP-binding pocket of these enzymes. The additional fluorine substituents may further optimize the interaction with the target kinase, leading to enhanced inhibitory activity.

Recent studies have highlighted the importance of structure-based drug design in developing novel kinase inhibitors. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been instrumental in understanding the binding mechanisms and optimizing lead compounds. The unique structural features of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine make it an excellent candidate for these computational studies. By leveraging advanced computational tools, researchers can predict how this compound interacts with target kinases at an atomic level, providing valuable insights for further optimization.

Furthermore, the fluorinated propanamine moiety in this compound may contribute to its ability to cross the blood-brain barrier (BBB), a critical factor for many central nervous system (CNS) drugs. Fluorinated compounds are often found to exhibit improved BBB penetration due to their enhanced lipophilicity and metabolic stability. This property makes 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine a promising candidate for developing therapeutic agents targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-am ine presents an intriguing challenge for synthetic chemists due to its complex structural features. However, recent advancements in synthetic methodologies have made it possible to construct such molecules with high efficiency and yield. For instance, transition-metal-catalyzed cross-coupling reactions have become indispensable tools in modern organic synthesis. These reactions allow for the precise assembly of complex molecular frameworks while minimizing unwanted side products.

One particularly noteworthy synthetic approach involves the use of palladium-catalyzed Buchwald-Hartwig amination reactions. This method enables the formation of C-N bonds between aryl or vinyl halides and amine precursors under mild conditions. By employing this strategy, researchers can efficiently construct the pyrazole ring-substituted propanamine core of 3-(1 , 3 -dimethyl - 1 H -pyrazol - 5 - yl ) - 2 , 2 -difluoro pro pan - 1 - am ine . Additionally , fluorination techniques such as electrophilic aromatic substitution or metal-halogen exchange reactions can be used to introduce the fluorine atoms at the desired positions.

The pharmacological evaluation of 3-( 1 , 3 -dimethyl - 1 H -pyrazol - 5 - yl ) - 2 , 2 -difluoro pro pan - 1 - am ine is currently underway in several research laboratories worldwide. Preliminary studies suggest that this compound exhibits promising biological activity against various targets , including kinases , proteases , and ion channels . These early findings are encouraging and warrant further investigation into its therapeutic potential .

In conclusion,3-( 1 , 3 -dimethyl - 1 H -pyrazol - 5 - yl ) - 2 , 2 -difluoro pro pan - 1 - am ine (CAS No . 2229347--12--8) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of a pyrazole core , fluorinated side chain , and amine functionality makes it an attractive scaffold for developing novel therapeutic agents . With ongoing research efforts focused on understanding its biological activity and optimizing its pharmacokinetic properties,this compound holds promise as a future drug candidate targeting various diseases .